Cas no 952845-83-9 (N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide
• CAS No: 952845-83-9
• MF: C₁₇H₁₂N₄O₂S
• MW: 336.367781639099
• CID: 5957481
• PubChem ID: 16854777
• Update Time: 2025-06-13

N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide
• CCG-336919
• AKOS024650620
• N-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• F2473-0664
• 952845-83-9
• N-(5-(m-tolyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C17H12N4O2S/c1-10-3-2-4-12(7-10)16-20-21-17(23-16)19-15(22)11-5-6-13-14(8-11)24-9-18-13/h2-9H,1H3,(H,19,21,22)
• InChI Key： WSFZOLKNVPLQNG-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(C(NC3=NN=C(C4=CC=CC(C)=C4)O3)=O)=CC1=2

Computed Properties

• Exact Mass: 336.06809681g/mol
• Monoisotopic Mass: 336.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide

N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 952845-83-9): A Comprehensive Overview

N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 952845-83-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiazole and oxadiazole, two heterocyclic rings that are known for their diverse biological activities. The compound's unique structural features and potential therapeutic applications make it a subject of ongoing investigation in various scientific disciplines.

The molecular structure of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide consists of a benzothiazole core linked to an oxadiazole ring through a carboxamide group. The presence of the 3-methylphenyl substituent adds to the compound's complexity and influences its physicochemical properties. The benzothiazole moiety is particularly noteworthy due to its well-documented biological activities, including antimicrobial, antifungal, and anticancer properties. Similarly, the oxadiazole ring is known for its ability to enhance the pharmacological profile of drug molecules by improving their stability and bioavailability.

Recent studies have explored the potential therapeutic applications of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide. One notable area of research is its activity against various cancer cell lines. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

Another promising application of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that it may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide have also been investigated to assess its suitability for clinical development. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In addition to its therapeutic potential, N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide has been studied for its use as a probe in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating protein-protein interactions and signaling pathways. This application has broad implications for drug discovery and the development of targeted therapies.

The synthesis of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazole-6-carboxamide involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 6-amino-benzothiazole with an appropriate carboxylic acid derivative followed by cyclization to form the oxadiazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of N-5-(3-methylphenyl)-1,3,4-oxadiazol-2-y\-l\-1\-,-\,-\,-benzothi\-az\-o\-le\-6\-carb\-oxa\-mi\-de has been evaluated through various toxicological studies. These studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity (NCE), thorough preclinical and clinical testing is essential to ensure its safety and efficacy before it can be approved for use in humans.

In conclusion, N-\--(5-\--(methylphe\-nyl)\--\--\--\--\--\--\--\--\--\--\--\--\--\--(oxa\-diazo\-l-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\---y)\---benzot-hiazo-le---6---carb-o-xam-id-e) (CAS No. 952845\-83\-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.